Cas no 1806713-48-3 (2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid)

• Product Name: 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid
• CAS No: 1806713-48-3
• MF: C₇H₃F₃INO₄
• MW: 349.00270485878
• CID: 4815042
• Update Time: 2025-10-30

2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid

• Inchi： 1S/C7H3F3INO4/c8-7(9,10)16-5-2(6(14)15)1-3(11)4(13)12-5/h1H,(H,12,13)(H,14,15)
• InChI Key： XQOJJNODBFFRFJ-UHFFFAOYSA-N
• SMILES： IC1C(NC(=C(C(=O)O)C=1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 412
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6

Additional information on 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid

Introduction to 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806713-48-3)

2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806713-48-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a hydroxy group, an iodo substituent, and a trifluoromethoxy moiety, offers a wide range of potential applications in drug discovery and development.

The chemical structure of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid is particularly noteworthy due to its functional groups, which can influence its biological activity and pharmacological properties. The presence of the hydroxy group can enhance solubility and reactivity, while the iodo substituent can provide additional stability and bioavailability. The trifluoromethoxy moiety is known for its electron-withdrawing properties, which can modulate the compound's interaction with biological targets.

Recent studies have highlighted the potential of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid has shown potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid has also been extensively studied. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. The compound's high lipophilicity and low molecular weight contribute to its good oral bioavailability and tissue penetration.

In terms of safety, preliminary toxicology studies have shown that 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid is well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating the efficacy and safety of this compound in various disease models.

The synthesis of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid involves several steps, including the formation of the pyridine ring, introduction of the trifluoromethoxy group, and subsequent functionalization with the hydroxy and iodo substituents. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, have been employed to optimize the yield and purity of the final product.

The potential applications of 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing novel functional materials with unique electronic and optical properties. Its ability to form stable complexes with metal ions makes it a valuable precursor for the synthesis of coordination polymers and metalloorganic frameworks.

In conclusion, 2-Hydroxy-3-iodo-6-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1806713-48-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in advancing our understanding and treatment of several diseases.